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Compound of Interest

Compound Name:
4-Chlorophenyl

cyclohexanecarboxylate

Cat. No.: B290939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorophenyl

cyclohexanecarboxylic acid methyl ester, a key chemical intermediate. The document is

structured to deliver scientifically rigorous information, covering its chemical and physical

properties, detailed synthesis protocols, spectroscopic data, and potential applications in

research and development.

Introduction
4-Chlorophenyl cyclohexanecarboxylic acid methyl ester, with the IUPAC name methyl 4-(4-

chlorophenyl)cyclohexane-1-carboxylate, is a derivative of cyclohexanecarboxylic acid.[1] Its

structure, featuring a chlorophenyl group attached to a cyclohexane ring with a methyl ester

functional group, makes it a valuable building block in organic synthesis. This compound and

its parent carboxylic acid are of significant interest in medicinal chemistry, primarily as

precursors in the synthesis of more complex molecules with potential therapeutic applications.

[2][3] The stereochemistry of the cyclohexane ring, particularly the trans isomer, is often a
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critical factor for the biological activity of the final products, making stereoselective synthesis a

key consideration.[4]

Physicochemical Properties
The physicochemical properties of 4-Chlorophenyl cyclohexanecarboxylic acid methyl ester are

essential for its handling, application in synthesis, and purification. A summary of its key

properties is presented in the table below.

Property Value Source

Molecular Formula C14H17ClO2 [1]

Molecular Weight 252.73 g/mol [1]

IUPAC Name

methyl 4-(4-

chlorophenyl)cyclohexane-1-

carboxylate

[1]

CAS Number 128208-09-3 [5]

trans-isomer CAS 128208-10-6 [1]

Appearance
Yellow oily residue (as

described in a synthesis)
[2]

Canonical SMILES
COC(=O)C1CCC(CC1)C2=CC

=C(C=C2)Cl
[1]

InChI

InChI=1S/C14H17ClO2/c1-17-

14(16)12-4-2-10(3-5-12)11-6-

8-13(15)9-7-11/h6-10,12H,2-

5H2,1H3

[1]

InChIKey
ROHLQNZWNPRZDC-

UHFFFAOYSA-N
[1]

Synthesis
The most common and straightforward method for the synthesis of 4-Chlorophenyl

cyclohexanecarboxylic acid methyl ester is through the Fischer esterification of its parent
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carboxylic acid, 4-(4-chlorophenyl)cyclohexanecarboxylic acid. This reaction involves treating

the carboxylic acid with methanol in the presence of a strong acid catalyst, typically sulfuric

acid.[4]

Experimental Protocol: Fischer Esterification
This protocol describes a laboratory-scale synthesis of methyl 4-(4-

chlorophenyl)cyclohexanecarboxylate.

Materials:

4-(4-chlorophenyl)cyclohexanecarboxylic acid

Methanol (CH3OH)

Concentrated Sulfuric Acid (H2SO4)

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate or magnesium sulfate

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 4-(4-chlorophenyl)cyclohexanecarboxylic acid (e.g., 2 g, 8.4 mmol) in

methanol (20 mL) in a round-bottom flask, cautiously add a catalytic amount of concentrated
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sulfuric acid (e.g., 0.1 mL).[2][4]

Equip the flask with a reflux condenser and heat the mixture to reflux for an appropriate time

(e.g., 10 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).[2][4]

Upon completion, allow the reaction mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.[2]

Dissolve the resulting residue in ethyl acetate (e.g., 30 mL).

Transfer the solution to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and concentrate the organic solution under reduced pressure to

yield the crude methyl 4-(4-chlorophenyl)cyclohexanecarboxylate, which may present as a

yellow oily residue.[2]

Further purification can be achieved through column chromatography if necessary.

The causality behind these steps lies in the principles of chemical equilibrium and reaction

kinetics. The use of excess methanol and a strong acid catalyst drives the reversible

esterification reaction towards the product side, in accordance with Le Chatelier's principle. The

acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more

electrophilic and susceptible to nucleophilic attack by methanol. The workup procedure is

designed to remove the catalyst and any unreacted starting material, isolating the desired

ester.

Synthesis Pathway Diagram
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4-(4-chlorophenyl)cyclohexanecarboxylic acid

methyl 4-(4-chlorophenyl)cyclohexanecarboxylate

 + Methanol, H2SO4

Methanol (CH3OH)

H2SO4 (catalyst)

Water (H2O) + H2O

Click to download full resolution via product page

Caption: Fischer esterification of 4-(4-chlorophenyl)cyclohexanecarboxylic acid.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-

Chlorophenyl cyclohexanecarboxylic acid methyl ester. While a dedicated, comprehensive

spectral analysis for this specific compound is not readily available in the searched literature,

data for the closely related "1-(p-Chlorophenyl)cyclohexanecarboxylic acid, methyl ester" is

available and can provide valuable insights.[6]

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show characteristic signals for the aromatic protons

of the chlorophenyl group, the methoxy protons of the ester, and the aliphatic protons of the

cyclohexane ring.

Aromatic Protons: Two doublets in the range of 7.0-7.5 ppm, corresponding to the AA'BB'

system of the para-substituted benzene ring.

Methoxy Protons: A singlet at approximately 3.6-3.7 ppm, integrating to three protons.

Cyclohexane Protons: A series of multiplets in the upfield region (1.0-2.5 ppm) due to the

complex spin-spin coupling of the axial and equatorial protons on the cyclohexane ring.
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¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information about the different carbon environments in

the molecule.

Carbonyl Carbon: A signal in the downfield region, typically around 175 ppm.

Aromatic Carbons: Signals in the range of 120-145 ppm, with the carbon attached to the

chlorine atom appearing at a distinct chemical shift.

Methoxy Carbon: A signal around 51-52 ppm.

Cyclohexane Carbons: Signals in the aliphatic region, typically between 25-45 ppm.

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the functional groups

present.

C=O Stretch (Ester): A strong, sharp absorption band around 1730-1750 cm⁻¹.

C-O Stretch (Ester): A strong absorption in the 1100-1300 cm⁻¹ region.

C-H Stretch (Aromatic and Aliphatic): Absorptions in the 2850-3100 cm⁻¹ region.

C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

C-Cl Stretch: An absorption in the fingerprint region, typically below 800 cm⁻¹.

Mass Spectrometry (MS)
The mass spectrum will show the molecular ion peak (M⁺) and characteristic fragmentation

patterns. The presence of chlorine will be indicated by the isotopic pattern of the molecular ion

peak (M⁺ and M+2⁺ in an approximate 3:1 ratio).

Potential Applications in Research and Drug
Development
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4-Chlorophenyl cyclohexanecarboxylic acid methyl ester is primarily utilized as a synthetic

intermediate in the preparation of more complex molecules.[3] Its parent carboxylic acid is a

known reactant in the synthesis of novel hydrazone derivatives that have been investigated for

their antimicrobial properties.[2][3]

The ester itself can be a precursor for various transformations. For instance, it can be reduced

to the corresponding alcohol, [4-(4-chlorophenyl)cyclohexyl]methanol, which is a key

intermediate in the synthesis of the antimalarial drug atovaquone.[4] The ability to introduce the

4-chlorophenylcyclohexyl moiety into different molecular scaffolds makes this ester a versatile

tool for medicinal chemists exploring structure-activity relationships in drug discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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